Cas no 464913-13-1 (3-Amino-N-(2-(dimethylamino)ethyl)-2-hydroxy-N-methylbenzamide)

• Product Name: 3-Amino-N-(2-(dimethylamino)ethyl)-2-hydroxy-N-methylbenzamide
• CAS No: 464913-13-1
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 1034054
• PubChem ID: 58736006
• Update Time: 2025-06-24

3-Amino-N-(2-(dimethylamino)ethyl)-2-hydroxy-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(2-(dimethylamino)ethyl)-2-hydroxy-N-methylbenzamide
• 3-Amino-N-[2-(dimethylamino)ethyl]-2-hydroxy-N-methylbenzamide
• AGN-PC-0CJUP9
• AK131885
• Benzamide, 3-amino-N-[2-(dimethylamino)ethyl]-2-hydroxy-N-methyl-
• KB-29771
• RL03731
• DTXSID80729803
• SCHEMBL12261033
• J-511696
• 464913-13-1

• Inchi： 1S/C12H19N3O2/c1-14(2)7-8-15(3)12(17)9-5-4-6-10(13)11(9)16/h4-6,16H,7-8,13H2,1-3H3
• InChI Key： XCABUJBVVXRQEK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1O)N)N(C)CCN(C)C

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 3-Amino-N-(2-(dimethylamino)ethyl)-2-hydroxy-N-methylbenzamide

Professional Introduction to 3-Amino-N-(2-(dimethylamino)ethyl)-2-hydroxy-N-methylbenzamide (CAS No. 464913-13-1)

3-Amino-N-(2-(dimethylamino)ethyl)-2-hydroxy-N-methylbenzamide, with the chemical identifier CAS No. 464913-13-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including amino, hydroxyl, and dimethylamino substituents, makes it a versatile scaffold for medicinal chemists exploring novel pharmacophores.

The< strong>3-amino group in the molecule contributes to its basicity, which can be exploited in designing compounds that interact with acidic biological targets. This feature is particularly relevant in the development of drugs targeting enzymes or receptors that rely on protonation states for their activity. The< strong>N-(2-(dimethylamino)ethyl) side chain adds another layer of complexity, introducing both steric hindrance and lipophilicity, which can influence the compound's solubility and membrane permeability. These properties are critical factors when considering oral bioavailability and tissue distribution.

The< strong>2-hydroxy group provides a site for hydrogen bonding interactions, both within the molecule and with biological targets. Hydroxyl groups are frequently found in biologically active compounds due to their ability to form hydrogen bonds, which can enhance binding affinity and selectivity. Additionally, the< strong>N-methyl group can modulate the compound's electronic properties and reactivity, offering another degree of freedom for structural optimization.

In recent years, there has been growing interest in the development of multifunctional drugs that can address multiple targets or pathways simultaneously. The structure of 3-Amino-N-(2-(dimethylamino)ethyl)-2-hydroxy-N-methylbenzamide lends itself well to such an approach. Its diverse functional groups allow for interactions with a variety of biological systems, making it a promising candidate for polypharmacology research. Studies have begun to explore its potential in modulating signaling pathways associated with inflammation, neurodegeneration, and metabolic disorders.

One of the most exciting areas of research involving this compound is its potential as an inhibitor of proteases. Proteases play crucial roles in numerous biological processes, including signal transduction, protein turnover, and disease pathogenesis. By targeting specific proteases, it may be possible to develop treatments for conditions such as cancer, infectious diseases, and autoimmune disorders. Preliminary computational studies have suggested that derivatives of this compound could interact with active sites of various proteases with high affinity.

The< strong>dimethylamino group is particularly noteworthy due to its ability to influence both the electronic distribution and steric environment of the molecule. This feature can be leveraged to fine-tune binding interactions with biological targets. For instance, dimethylamine derivatives are known to exhibit favorable pharmacokinetic properties when incorporated into drug candidates. They can enhance solubility while maintaining sufficient lipophilicity for effective membrane penetration.

The hydroxyl group also opens up possibilities for further derivatization through etherification or esterification reactions. These modifications can alter the compound's metabolic stability and bioavailability profiles, making them valuable tools in optimizing drug-like properties. Additionally, the presence of both primary and secondary amine functionalities provides multiple sites for conjugation or modification via click chemistry approaches.

In conclusion, 3-Amino-N-(2-(dimethylamino)ethyl)-2-hydroxy-N-methylbenzamide represents a fascinating molecule with a rich structural framework that offers numerous opportunities for therapeutic innovation. Its combination of basicity, lipophilicity, hydrogen bonding capability, and protease inhibition potential makes it a compelling candidate for further investigation in medicinal chemistry. As research continues to uncover new applications and mechanisms of action for this compound and its derivatives,< strong>CAS No. 464913-13-1 will undoubtedly remain at the forefront of academic and industrial interest.